2-(Diethylamino)ethane-1-sulfonyl chloride

• Molecular Formula: C6H14ClNO2S
• Molecular Weight: 199.70 g/mol
• IUPAC Name: 2-(diethylamino)ethanesulfonyl chloride
• InChI: InChI=1S/C6H14ClNO2S/c1-3-8(4-2)5-6-11(7,9)10/h3-6H2,1-2H3
• InChI Key: AKEJPSDFNVLJQJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCS(=O)(=O)Cl

Description

2-(Diethylamino)ethane-1-sulfonyl chloride (CAS No. 1803606-24-7) is a sulfonyl chloride derivative featuring a diethylamino group attached to the ethane backbone. Its molecular formula is C₆H₁₃ClNO₂S (with hydrochloride salt: C₆H₁₄Cl₂NO₂S), and it has a molecular weight of 235.16 g/mol (calculated). This compound is primarily used as a reactive intermediate in organic synthesis, particularly in the preparation of sulfonamides, which are critical in pharmaceuticals and agrochemicals . The diethylamino group enhances solubility in polar solvents and may modulate electronic properties, influencing its reactivity in nucleophilic substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Diethylamino)ethane-1-sulfonyl chloride typically involves the reaction of diethylamine with ethane-1-sulfonyl chloride under controlled conditions. The reaction is carried out in an inert atmosphere to prevent any unwanted side reactions. The product is then purified using standard techniques such as recrystallization or distillation .

Industrial Production Methods

Industrial production of 2-(Diethylamino)ethane-1-sulfonyl chloride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize waste .

Chemical Reactions Analysis

Types of Reactions

2-(Diethylamino)ethane-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in polar solvents such as acetonitrile or dimethylformamide (DMF) at room temperature or slightly elevated temperatures.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

Substitution Reactions: The major products include sulfonamides, sulfonate esters, and sulfonate salts.

Oxidation and Reduction: Depending on the conditions, the products can range from sulfonic acids to various reduced forms of the compound.

Scientific Research Applications

2-(Diethylamino)ethane-1-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various sulfonyl-containing compounds.

Biology: The compound is employed in the modification of biomolecules, such as proteins and peptides, to study their structure and function.

Medicine: It is used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: The compound finds applications in the production of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 2-(Diethylamino)ethane-1-sulfonyl chloride involves its reactivity towards nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to attack by nucleophiles such as amines, alcohols, and thiols. This leads to the formation of sulfonamide, sulfonate ester, or sulfonate salt products. The molecular targets and pathways involved depend on the specific nucleophile and reaction conditions .

Comparison with Similar Compounds

Table 1: Key Properties of Selected Sulfonyl Chlorides

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Key Features
2-(Diethylamino)ethane-1-sulfonyl chloride	1803606-24-7	C₆H₁₃ClNO₂S	207.74 (free base)*	Tertiary amine	Electron-donating group; hydrophilic
2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride	1215974-61-0	C₅H₁₁ClO₄S	202.65	Ether	Polar, flexible linker; moderate reactivity
2-(Thiophen-2-yl)ethane-1-sulfonyl chloride	1341178-95-7	C₆H₅ClO₃S₂	224.68*	Aromatic (thiophene)	Conjugated system; enhanced stability
2-(Cyclopentylmethoxy)ethane-1-sulfonyl chloride	1535312-81-2	C₈H₁₅ClO₃S	226.72	Bulky aliphatic	Steric hindrance; reduced reactivity
2-(Isopentyloxyethoxy)ethane-1-sulfonyl chloride	1343863-35-3	C₉H₁₉ClO₄S	258.76	Branched ether	Lipophilic; potential for lipid bilayer interactions

*Molecular weight calculated from formula.

Biological Activity

2-(Diethylamino)ethane-1-sulfonyl chloride, also known as diethylaminoethanesulfonyl chloride (DEAE-SCl), is a sulfonyl chloride derivative that has garnered attention for its biological activity. This compound is primarily used in biochemical research and applications involving protein modification. This article explores its biological activity, mechanism of action, and potential applications based on current research findings.

• Molecular Formula : C₆H₁₄ClNO₂S
• SMILES : CCN(CC)CCS(=O)(=O)Cl
• InChI : InChI=1S/C6H14ClNO2S/c1-3-8(4-2)5-6-11(7,9)10/h3-6H2,1-2H3

The biological activity of 2-(Diethylamino)ethane-1-sulfonyl chloride is primarily attributed to its ability to modify proteins through sulfonylation. This modification can influence protein function, stability, and interactions with other biomolecules. The compound acts as a reactive electrophile that can form covalent bonds with nucleophilic sites on amino acids, particularly cysteine residues.

Cellular Effects

Research indicates that DEAE-SCl can affect various cellular processes:

• Protein Modification : It is commonly used to introduce sulfonate groups into proteins, which can alter their charge and hydrophilicity, potentially affecting their solubility and activity.
• Inhibition of Enzymatic Activity : By modifying specific amino acids in enzymes, DEAE-SCl can inhibit their activity, providing insights into enzyme mechanisms and functions.

Case Studies

Several studies have highlighted the biological implications of using DEAE-SCl:

• Protein Purification : DEAE-SCl has been utilized in the purification of proteins via ion-exchange chromatography. Its ability to interact with charged groups on proteins enhances separation efficiency.
• Enzyme Inhibition Studies : A study demonstrated that sulfonylation of cysteine residues in enzymes led to significant inhibition of their catalytic activity. This was particularly evident in proteases where the active site cysteine was modified.
• Cellular Signaling Pathways : Research has shown that DEAE-SCl can influence cellular signaling pathways by modifying key signaling proteins, thereby altering cellular responses to stimuli.

Pharmacokinetics and Toxicity

While specific pharmacokinetic data for DEAE-SCl is limited, general observations suggest that sulfonyl chlorides can be hydrolyzed in biological systems to yield less reactive sulfonic acids. However, caution is advised due to potential toxicity associated with the reactive nature of sulfonyl chlorides.

Parameter	Observation
Hydrolysis Rate	Moderate in aqueous environments
Toxicity Level	Moderate; reactive electrophile
Biological Half-Life	Not well-studied

Research Findings

Recent literature reviews have emphasized the importance of understanding the biological effects of DEAE-SCl:

• In Vitro Studies : In vitro experiments have shown that DEAE-SCl can effectively modify target proteins without significant cytotoxicity at low concentrations.
• Animal Models : Limited studies in animal models indicate potential therapeutic applications but require further investigation to assess long-term effects and safety profiles.